Cas no 111888-18-7 (Phenol, 2-[3,6-bis(trifluoromethyl)-4-pyridazinyl]-)

• Product Name: Phenol, 2-[3,6-bis(trifluoromethyl)-4-pyridazinyl]-
• CAS No: 111888-18-7
• MF: C₁₂H₆F₆N₂O
• MW: 308.179263591766
• CID: 1199658
• Update Time: 2024-08-02

Phenol, 2-[3,6-bis(trifluoromethyl)-4-pyridazinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[3,6-bis(trifluoromethyl)-4-pyridazinyl]-

• Inchi： 1S/C12H6F6N2O/c13-11(14,15)9-5-7(6-3-1-2-4-8(6)21)10(20-19-9)12(16,17)18/h1-5,21H
• InChI Key： JDZJMCFZGJKHFR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1=CC(C(F)(F)F)=NN=C1C(F)(F)F

Computed Properties

• Exact Mass: 308.03848

Experimental Properties

• Density: 1.491±0.06 g/cm3(Predicted)
• Melting Point: 151 °C
• Boiling Point: 389.4±42.0 °C(Predicted)
• PSA: 46.01
• pka: 7.79±0.30(Predicted)